Cas no 7784-18-1 (Aluminum fluoride)

• Product Name: Aluminum fluoride
• CAS No: 7784-18-1
• MF: AlF₃
• MW: 83.976749420166
• MDL: MFCD00003426
• CID: 47851
• PubChem ID: 24868496
• Update Time: 2025-06-19

Aluminum fluoride Chemical and Physical Properties

Names and Identifiers

• Aluminum fluoride
• Aluminum fluoride monohydrate
• Aluminiumfluorideanhydrous
• Aluminiumfluoridetech
• Aluminium fluoride
• Al fluoride
• ALUMINIUM FLUORID
• Aluminiumfluoride1
• aluminiumfluorure
• Aluminum trifluoride
• ALUMNIUM FLUORIDE
• fluoridhlinity
• Trifluoroalumane
• Trifluoroaluminum
• ALUMINIUM TRIFLUORIDE
• ALUMINUM(III) FLUORIDE
• Aluminium fluoride,99.9+%,pure
• ALUMINIUM FLUORIDE H

• MDL： MFCD00003426
• Inchi： 1S/Al.3FH/h;3*1H/q+3;;;/p-3
• InChI Key： KLZUFWVZNOTSEM-UHFFFAOYSA-K
• SMILES： [Al+3].[F-].[F-].[F-]

Computed Properties

• Exact Mass: 87.00020
• Monoisotopic Mass: 83.976748
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless or white crystals [1]
• Density: 3.1 g/mL at 25 °C(lit.)
• Melting Point: 1290 °C (lit.)
• Boiling Point: 1291 ºC
• Flash Point: 1250°C
• Solubility: Sparingly soluble in acids and alkalies. Insoluble in Acetone.
• Water Partition Coefficient: Slightly soluble
• PSA: 0.00000
• LogP: -8.65050
• Sublimation Point: 1250 ºC
• Merck: 14,339
• Sensitiveness: Hygroscopic
• Solubility: Slightly soluble in water, acid, alkali, insoluble in ethanol, acetone and other organic solvents. [6]

Aluminum fluoride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：3260
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• RTECS：BD0725000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R36/37/38
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Not stored in glass. Store in argon

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Aluminum fluoride

Introduction to Aluminum Fluoride (CAS No. 7784-18-1)

Aluminum fluoride, a compound with the chemical formula AlF₃, is a well-known inorganic material widely utilized in various industrial and scientific applications. With a CAS number of 7784-18-1, this compound has garnered significant attention due to its unique properties and versatility. This article delves into the chemical characteristics, industrial uses, and recent research advancements related to aluminum fluoride.

The molecular structure of aluminum fluoride consists of aluminum ions (Al³⁺) and fluoride ions (F⁻), forming an ionic lattice. This arrangement imparts exceptional thermal stability and chemical inertness to the compound. These properties make it an ideal candidate for high-temperature applications, such as crucible linings and refractory materials. Additionally, aluminum fluoride exhibits low vapor pressure, further enhancing its suitability for environments requiring thermal resistance.

In the realm of catalysis, aluminum fluoride plays a crucial role as a component in various heterogeneous catalysts. Its ability to stabilize active metal centers and enhance surface area makes it valuable in processes like polymerization and hydrocracking. Recent studies have highlighted its efficacy in promoting the conversion of alkanes into more valuable hydrocarbon products, showcasing its potential in sustainable energy solutions.

Beyond industrial applications, aluminum fluoride has found significance in the field of materials science. Researchers have explored its use as a precursor for advanced ceramic materials, including those used in electronic devices. The compound's dielectric properties make it suitable for dielectric coatings in capacitors and other high-frequency electronic components. Furthermore, its compatibility with other metal fluorides has opened avenues for developing novel multiferroic materials with combined magnetic and electric properties.

The pharmaceutical industry has also shown interest in aluminum fluoride due to its potential bioactivity. While not directly used as a therapeutic agent, studies suggest that certain fluorinated aluminum compounds can influence enzyme activity and metabolic pathways. This has prompted investigations into their role as intermediates in drug development, particularly in the synthesis of fluorinated analogs of existing medications. The ability of these compounds to mimic natural fluorine-containing biomolecules offers promising prospects for designing more effective drugs with improved bioavailability and reduced side effects.

Environmental considerations have driven research into the ecological impact of aluminum fluoride. Despite its stability, the compound's solubility in water raises concerns about its behavior in aquatic systems. Recent studies have focused on developing methods to safely handle and dispose of aluminum fluoride waste, ensuring minimal environmental impact. Innovations in green chemistry have led to processes that reduce the formation of byproducts and improve the efficiency of aluminum fluoride-based reactions.

The electronics sector benefits significantly from aluminum fluoride's thermal and electrical properties. It is widely used in the production of semiconductor materials, where it serves as a doping agent to enhance conductivity. The compound's ability to form stable layers on semiconductor surfaces also makes it valuable for creating protective coatings that improve device longevity and performance. As technology advances towards smaller and more powerful electronic components, the demand for high-quality aluminum fluoride is expected to grow.

In conclusion, aluminum fluoride (CAS No. 7784-18-1) is a multifaceted compound with applications spanning from industrial catalysis to advanced materials and pharmaceutical research. Its unique chemical properties continue to drive innovation across multiple sectors, making it a cornerstone material in modern science and technology. As research progresses, new applications and improvements in handling methods are likely to emerge, further solidifying its importance in both academic and industrial settings.